Cas no 2022178-25-0 (4-(benzyloxy)-2-fluoropyrimidin-5-amine)

• Product Name: 4-(benzyloxy)-2-fluoropyrimidin-5-amine
• CAS No: 2022178-25-0
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 6378290
• PubChem ID: 165523020
• Update Time: 2025-10-29

4-(benzyloxy)-2-fluoropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-fluoropyrimidin-5-amine
• EN300-1294516
• 2022178-25-0

• Inchi： 1S/C11H10FN3O/c12-11-14-6-9(13)10(15-11)16-7-8-4-2-1-3-5-8/h1-6H,7,13H2
• InChI Key： PLOOHBHLRVUNAX-UHFFFAOYSA-N
• SMILES： FC1=NC=C(C(=N1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61Ų

Additional information on 4-(benzyloxy)-2-fluoropyrimidin-5-amine

4-(Benzyloxy)-2-Fluoropyrimidin-5-Amine: A Comprehensive Overview

The compound 4-(benzyloxy)-2-fluoropyrimidin-5-amine, identified by the CAS number 2022178-25-0, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and its structure incorporates a benzyloxy group at the 4-position and a fluorine atom at the 2-position, along with an amine group at the 5-position. The unique combination of these substituents imparts distinctive chemical and biological properties to this compound.

Recent studies have highlighted the potential of 4-(benzyloxy)-2-fluoropyrimidin-5-amine in drug discovery, particularly in the development of kinase inhibitors. Pyrimidine derivatives are well-known for their ability to interact with various protein kinases, which are critical targets in cancer therapy. The presence of the fluorine atom at the 2-position enhances the molecule's ability to form hydrogen bonds, a key factor in its bioactivity. Furthermore, the benzyloxy group contributes to the molecule's lipophilicity, which is essential for its absorption and distribution within biological systems.

The synthesis of 4-(benzyloxy)-2-fluoropyrimidin-5-amine involves a multi-step process that typically begins with the preparation of a pyrimidine ring. This is followed by substitution reactions to introduce the fluorine and benzyloxy groups. The optimization of these synthetic routes has been a focus of recent research, with chemists exploring more efficient and environmentally friendly methods. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, 4-(benzyloxy)-2-fluoropyrimidin-5-amine has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several kinases, including Aurora kinases and Src family kinases, which are implicated in various cancers. Additionally, this compound has demonstrated selectivity over other kinases, making it a valuable tool for studying kinase signaling pathways.

The structural versatility of 4-(benzyloxy)-2-fluoropyrimidin-5-amine also makes it an attractive candidate for further chemical modifications. Researchers are currently exploring analogs with different substituents to enhance its pharmacokinetic properties and therapeutic efficacy. For example, substituting the benzyloxy group with other aryl or alkoxy groups could lead to compounds with improved solubility or reduced toxicity.

In conclusion, 4-(benzyloxy)-2-fluoropyrimidin-5-amine represents a significant advancement in pyrimidine chemistry and holds great promise for future therapeutic applications. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a key player in the development of novel kinase inhibitors. As research continues to uncover its full potential, this compound is expected to contribute significantly to the field of medicinal chemistry.